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Terphenyllin is a flavonoid metabolite originally isolated from A. candidus that has antibacterial and cytotoxic properties. It is active against methicillin-resistant S. aureus 1 (MRSA-1), MRSA-2, and V. vulnificus (MICs = 31.27-31.47 µg/ml) and cytotoxic to HeLa, A549, and HepG2 cells (IC50s = 18.87, 12.33, and 21.2 µM, respectively). Terphenyllin inhibits HIV-1 integrase in coupled and strand transfer assays with IC50 values of 17.7 µM and 47.7 µM.
Terphenyllin is a para-terphenyl that is 1,1':4',1''-terphenyl substituted by methoxy groups at positions 3' and 6' and hydroxy groups at positions 2', 4 and 4''. It has been isolated from Aspergillus taichungensis. It has a role as a mycotoxin and an Aspergillus metabolite. It is a para-terphenyl, a member of phenols and a dimethoxybenzene.